7-methyl-3-(4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Molecular Formula: C22H18O7
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 7-methyl-3-(3,4,5-trihydroxy-6-oxoxanthen-9-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C22H18O7/c1-8-9-2-3-10(8)17(22(27)28)16(9)15-11-4-6-13(23)18(25)20(11)29-21-12(15)5-7-14(24)19(21)26/h2-10,16-17,23,25-26H,1H3,(H,27,28)
• InChI Key: BSAMRWOMXJWVCE-UHFFFAOYSA-N
• SMILES: CC1C2C=CC1C(C2C3=C4C=CC(=O)C(=C4OC5=C3C=CC(=C5O)O)O)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: IPA

Description

IPA is a novel competitive inhibitor of phosphatidic acid binding by the AAA+ protein NSF/Sec18, blocking the SNARE-priming stage of vacuole fusion.

Scientific Research Applications

Polymer Synthesis and Characterization

• Alicyclic polymers designed for use as 193 nm photoresist materials incorporate structures similar to 7-methyl-3-(4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. Such polymers, synthesized through various polymerization techniques, show potential in photoresist applications due to their solubility and varied glass transition temperatures (Okoroanyanwu et al., 1998).

Catalysis in Polymerization

• The use of palladium(II) catalysts for the addition polymerization of norbornene derivatives, which are structurally related to the chemical of interest, results in homo- and copolymers with functional groups. These findings are significant in the field of polymer chemistry and material science (Mathew et al., 1996).

Microbial Synthesis of Chiral Compounds

• Certain microorganisms can asymmetrically hydroxylate compounds structurally related to 7-methyl-3-(4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, producing chiral synthons useful for the synthesis of natural compounds like methyl jasmonate or prostaglandins (Yamazaki & Maeda, 1985).

Isolation of Novel Compounds from Fungi

• Research into endophytic fungi has led to the isolation of novel xanthones, which are structurally related to the chemical . These compounds are of interest due to their potential biological activities (Liao et al., 2018).

Studies in Synthetic Chemistry

• Synthetic chemistry applications include the development of novel routes to synthesize derivatives structurally related to 7-methyl-3-(4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, demonstrating potential in generating complex, natural product-like compounds (Sonaglia et al., 2012).